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Introduction:

The suprachoroidal space (SCS) is an emerging and promising route for targeted drug delivery

to the posterior segment of the eye.[1][2] This potential space, located between the sclera and

the choroid, allows for the precise administration of therapeutics directly to affected

chorioretinal tissues.[3][4] This method offers significant advantages over traditional routes like

intravitreal injections, including higher drug bioavailability at the target site, prolonged duration

of action, and a reduced risk of certain adverse events such as cataracts and increased

intraocular pressure.[3][5] Suprachoroidal delivery is being explored for a range of therapies,

including small molecules, gene therapies, and cell-based treatments.[5]

While information on a specific compound designated "SCR1693" is not publicly available, this

document provides a comprehensive overview and generalized protocols for the

suprachoroidal delivery of therapeutic agents based on established preclinical and clinical

research.
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The following tables summarize key quantitative data from various studies on suprachoroidal

delivery.

Table 1: Preclinical Suprachoroidal Injection Parameters and Outcomes

Animal Model
Injection
Volume

Delivery
Success Rate

Key Findings Reference

Rabbit --- ---

6-fold higher

choroid and

retina exposure

compared to

posterior

subconjunctival

route.

[5]

Non-human

Primate (NHP)
100 µL 95% - 96%

Coverage

consistent with

human cadaveric

testing; elevated

vector copies in

RPE/choroid with

AAV8 delivery.

[1][6]

Rat 3-4 µL 50%

Histology

confirmed

delivery to the

SCS, though

reliability needs

improvement.

[6]

Table 2: Clinical Suprachoroidal Injection Outcomes
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Study/Drug Indication
Key Efficacy
Endpoint

Results Reference

PEACHTREE

(CLS-TA)

Uveitic Macular

Edema

≥15 ETDRS

letter gain at 24

weeks

47% of treated

patients vs. 16%

of controls

(P<0.001)

[7]

AAV8 vector

(Anti-VEGF)

Diabetic

Retinopathy

≥2-step

improvement on

ETDRS-DRSS

33% of patients

vs. 0% in

observational

control

[8]

Experimental Protocols
Protocol 1: Suprachoroidal Space Injection in a Non-
Human Primate (NHP) Model
This protocol describes a generalized procedure for the suprachoroidal injection of a

therapeutic agent in NHPs, based on methodologies reported in preclinical studies.[6]

Materials:

Therapeutic agent formulated for ocular injection

SCS Microinjector (e.g., Clearside Biomedical) or a custom-designed tangential injector[4][6]

Anesthetic agents (e.g., ketamine, xylazine)

Topical anesthetic (e.g., proparacaine hydrochloride)

Povidone-iodine solution

Eyelid speculum

Calipers

Imaging system (e.g., fundus camera, OCT)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.bcbsm.com/amslibs/content/dam/public/mpr/mprsearch/pdf/2002886.pdf
https://retinalphysician.com/issues/2022/special-edition/suprachoroidal-delivery-as-a-novel-avenue-for-retinal-gene-therapy/
https://iovs.arvojournals.org/article.aspx?articleid=2794960
https://retinalphysician.com/issues/2022/special-edition/suprachoroidal-drug-delivery-technology/
https://iovs.arvojournals.org/article.aspx?articleid=2794960
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indocyanine green (ICG) or other dye for visualization (optional)

Procedure:

Animal Preparation: Anesthetize the NHP according to IACUC-approved protocols. Place the

animal in a stable position to allow access to the eye.

Ocular Surface Preparation: Instill a topical anesthetic. Gently clean the periocular area and

apply povidone-iodine solution to the ocular surface. Place an eyelid speculum to maintain

exposure.

Injection Site Identification: Using calipers, measure a set distance from the limbus (typically

3.5-4.5 mm) in one of the ocular quadrants.

Injection:

Approach the sclera at a tangential angle.

Insert the microneedle perpendicularly through the conjunctiva and sclera to access the

SCS.[4] The needle length is critical to ensure it enters the SCS without penetrating the

retina.[8]

Slowly inject the therapeutic agent (e.g., 100 µL).[6]

If using a visualization agent, confirm delivery to the SCS via imaging.

Post-Injection Monitoring:

Remove the needle and speculum.

Assess the eye for any immediate complications (e.g., hemorrhage, retinal detachment).

Monitor intraocular pressure.

Administer post-procedural analgesics and antibiotics as required by the protocol.

Follow up with imaging at predetermined time points to assess biodistribution and

therapeutic effect.
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Protocol 2: General Clinical Protocol for Suprachoroidal
Injection
This protocol outlines the general steps for suprachoroidal injection in a clinical setting, based

on published guidelines and clinical trial methodologies.[3][9]

Patient and Preparation:

Informed Consent: Obtain informed consent from the patient after a thorough explanation of

the procedure, risks, and benefits.

Anesthesia: Administer local anesthesia.

Aseptic Technique: Prepare the eye and surrounding area using a standard aseptic

technique, including the application of povidone-iodine.

Eyelid Speculum: Insert a sterile eyelid speculum.

Injection Procedure:

Device Preparation: Prepare the SCS Microinjector according to the manufacturer's

instructions.

Injection Technique:

Identify the injection site in one of the quadrants of the eye.

Insert the microneedle perpendicularly into the sclera until the hub of the needle is flush

with the conjunctiva.

Depress the plunger to deliver the therapeutic agent into the suprachoroidal space.

Post-Injection Management:

Remove the microneedle and speculum.

Evaluate intraocular pressure and general ocular function.[3]
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Schedule follow-up appointments to monitor the patient's condition and the therapeutic

effect of the treatment.
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Caption: A logical workflow for the clinical suprachoroidal injection procedure.
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Caption: Simplified diagram of targeted drug delivery to the suprachoroidal space.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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